2-(2H-Benzothiazol-2-yl)-6-(dodecyl)-4-methylphenol

• IUPAC Name: 2-(benzotriazol-2-yl)-6-dodecyl-4-methylphenol
• InChI: InChI=1S/C25H35N3O/c1-3-4-5-6-7-8-9-10-11-12-15-21-18-20(2)19-24(25(21)29)28-26-22-16-13-14-17-23(22)27-28/h13-14,16-19,29H,3-12,15H2,1-2H3
• InChI Key: VQMHSKWEJGIXGA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=C(C(=CC(=C1)C)N2N=C3C=CC=CC3=N2)O
• Molecular Formula: C25H35N3O
• DSSTOX Substance ID: DTXSID3051886
• Molecular Weight: 393.6 g/mol
• CAS RN: 23328-53-2, 125304-04-3

Description

2-(2H-Benzothiazol-2-yl)-6-(dodecyl)-4-methylphenol is a chemical compound that belongs to the family of phenols. It is also known as BHT-DO12 and is widely used in scientific research for its unique properties. This compound has gained significant attention due to its potential applications in various fields, including medicine, agriculture, and food preservation. In

Scientific Research Applications

• Organic Solar Cell Applications : The use of benzothiazole containing copolymers, including derivatives of 2-dodecyl benzotriazole, in bulk heterojunction photovoltaic devices has been investigated. These copolymers show potential in organic solar cells, with one variant demonstrating a power conversion efficiency of 0.45% under specific illumination conditions (Karakus et al., 2012).

• Electrochemical and Optical Properties : Benzotriazole and benzothiadiazole containing copolymers have been studied for their solubility, electrochemical, and optical properties. Some derivatives exhibit significant potential as processable electrochromic polymers (Karakus et al., 2012).

• Microwave Assisted Synthesis : Novel thiophene-benzothiazole derivative compounds were synthesized using microwave-assisted methods. These compounds' electronic absorption behaviors were examined, providing insight into their potential applications in various fields (Ermiş & Durmuş, 2020).

• Ethylene Polymerization : Titanium and zirconium complexes with benzothiazole-based ligands have been synthesized and characterized. These complexes show promise as catalysts for ethylene polymerization, exhibiting moderate to good activities (Jia & Jin, 2009).

• Antifungal Activity : Benzothiazole derivative compounds have been synthesized and evaluated for antifungal activity. These compounds showed potential against Candida albicans, a yeast responsible for skin infections (Kale et al., 2020).

Mechanism of Action

Target of Action

• Its role is to protect plastic materials from light-induced degradation reactions, thereby preventing yellowing and aging .

Biochemical Pathways

• Renal elimination occurs, but biliary excretion via the enterohepatic cycle and feces is likely the preferred pathway .

Pharmacokinetics

• Biliary excretion and fecal elimination are more significant .

Action Environment

• Proper formulation and exposure conditions are crucial for maximizing its protective effects .

Synthesis routes and methods I

Procedure details

In like manner, 5-chloro-2-(2-hydroxy-3-dodecyl-5-methylphenyl-2H-benzotriazole is prepared by substituting for the benzotriazole used above an equivalent amount of 5-chloro-2-(2-hydroxy-5-methylphenyl)-2H-benzotriazole.

Synthesis routes and methods II

Procedure details

In like manner, 5-chloro-2-(2-hydroxy-3-dodecyl-5-methylphenyl)-2H-benzotriazole is prepared by substituting for the benzotriazole used above an equivalent amount of 5-chloro-2-(2-hydroxy-5-methylphenyl)-2H-benzotriazole.

Q & A

Q1: Why was 2-(2H-Benzothiazol-2-yl)-6-(dodecyl)-4-methylphenol chosen as a component in the aerosol mixture for this study?

A: The research aimed to investigate the capabilities of a calibrated aerosol cavity ring down spectrometer at 355 nm. this compound (BDMP) was specifically selected for this study due to its strong UV absorption properties. [] This allowed the researchers to evaluate the spectrometer's sensitivity in measuring the optical properties of absorbing aerosols, a crucial factor in understanding aerosol-radiation interactions and their impact on climate.